1,4-Dimethoxytetrafluorobenzene
Overview
Description
1,4-Dimethoxytetrafluorobenzene is a chemical compound that is not widely discussed in the literature. It is likely used in laboratory settings or for specific industrial applications .
Synthesis Analysis
The synthesis of 1,4-Dimethoxytetrafluorobenzene involves reacting N, N-dimethyl pentafluoroaniline with sodium methoxide to obtain an intermediate. This intermediate is then mixed with a first organic solvent and reacted with methyl trifluoromethanesulfonate .Scientific Research Applications
Organic Synthesis
1,4-Dimethoxytetrafluorobenzene is an ideal candidate for use in organic synthesis. It can be used in the synthesis of various organic compounds, contributing to the development of new synthetic methods . For instance, it has been used in the synthesis of metal-organic frameworks (MOFs), which are an emerging class of porous materials created by the assembly of inorganic connectors and organic linkers .
Medicinal Chemistry
In the field of medicinal chemistry, 1,4-Dimethoxytetrafluorobenzene has shown potential. It can be used in the synthesis of peptidyl fluoromethyl ketones, which have numerous applications as inhibitors of hydrolytic enzymes . These compounds can be used as probes to study the proteolytic activity of serine and cysteine proteases and to elucidate their role in the insurgence and progress of several diseases .
Material Science
1,4-Dimethoxytetrafluorobenzene also finds applications in material science. It can be used in the design of soft materials via a deep learning–based evolutionary strategy . The algorithm relies on the synergetic use of an evolutionary strategy for parameter optimization, and a convolutional neural network as an order parameter, providing a way forward for the inverse design of experimentally feasible colloidal interactions, specifically optimized to stabilize the desired structure .
Catalysis
The compound can be used in the development of catalysts. For example, it can be used in the synthesis of metal-organic frameworks (MOFs) that have been recently used as heterogeneous catalysts in Friedel–Crafts reactions, condensations reactions, oxidations, coupling reactions, etc .
Gas Storage
1,4-Dimethoxytetrafluorobenzene can be used in the synthesis of MOFs, which have potential applications in fields such as gas storage . The high surface area and porosity of MOFs make them ideal candidates for gas storage applications.
Drug Delivery
In the field of drug delivery, 1,4-Dimethoxytetrafluorobenzene can be used in the synthesis of MOFs, which have shown potential for drug delivery applications due to their high porosity and surface area .
Safety and Hazards
properties
IUPAC Name |
1,2,4,5-tetrafluoro-3,6-dimethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F4O2/c1-13-7-3(9)5(11)8(14-2)6(12)4(7)10/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQXKGOOORHDGFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1F)F)OC)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00345786 |
Source
|
| Record name | 1,4-Dimethoxytetrafluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00345786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
362-56-1 |
Source
|
| Record name | 1,4-Dimethoxytetrafluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00345786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4-Dimethoxytetrafluorobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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